Cas no 57844-94-7 (1-(3-phenyl-2,1-benzoxazol-5-yl)ethan-1-one)

1-(3-phenyl-2,1-benzoxazol-5-yl)ethan-1-one structure

57844-94-7 structure

Product Name:1-(3-phenyl-2,1-benzoxazol-5-yl)ethan-1-one

CAS No:57844-94-7

Molecular Formula:C₁₅H₁₁NO₂

Molecular Weight:237.253

MDL:MFCD00663829

CID:2833172

PubChem ID:947570

1-(3-phenyl-2,1-benzoxazol-5-yl)ethan-1-one Properties

Names and Identifiers

- 1-(3-phenyl-2,1-benzoxazol-5-yl)ethan-1-one
- CHEMBL1560121
- 1-(3-phenyl-2,1-benzisoxazol-5-yl)-1-ethanone
- DTXCID60310213
- 6H-962
- F1576-0119
- STL021426
- SMR000290535
- MFCD00663829
- 57844-94-7
- 1-(3-phenylbenzo[c]isoxazol-5-yl)ethanone
- DTXSID30359159
- MLS000718267
- SCHEMBL4027834
- HMS2693L18
- AKOS000570724
- MDL： MFCD00663829
- InChIKey： VQFCWDRAGUGXCP-UHFFFAOYSA-N
- Inchi： InChI=1S/C15H11NO2/c1-10(17)12-7-8-14-13(9-12)15(18-16-14)11-5-3-2-4-6-11/h2-9H,1H3

Computed Properties

Exact Mass: 237.078978594Da
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 2
Monoisotopic Mass: 237.078978594Da
Heavy Atom Count: 18
Complexity: 312
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.1
Topological Polar Surface Area: 43.1Å²

1-(3-phenyl-2,1-benzoxazol-5-yl)ethan-1-one Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AI79505-1mg	1-(3-Phenylbenzo[c]isoxazol-5-yl)ethanone	57844-94-7	>90%	1mg	$201.00	2024-04-19
abcr	AB342540-100 mg	1-(3-Phenyl-2,1-benzisoxazol-5-yl)-1-ethanone; .	57844-94-7		100MG	€208.80	2022-06-10
Chemenu	CM522363-1g	1-(3-Phenylbenzo[c]isoxazol-5-yl)ethanone	57844-94-7	97%	1g	$***	2023-05-30
Key Organics Ltd	6H-962-1MG	1-(3-phenyl-2,1-benzisoxazol-5-yl)-1-ethanone	57844-94-7	>90%	1mg	£37.00	2025-02-09
Life Chemicals	F1576-0119-2μmol	1-(3-phenyl-2,1-benzoxazol-5-yl)ethan-1-one	57844-94-7	90%+	2μl	$57.0

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8. Paper spray ionization and portable mass spectrometers: a review

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9. Front cover

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10. High five! Methyl probes at five ring positions of phenylalanine explore the hydrophobic core dynamics of zinc finger miniproteins†

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetophenones

57844-94-7 (1-(3-phenyl-2,1-benzoxazol-5-yl)ethan-1-one) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:57844-94-7)1-(3-phenyl-2,1-benzoxazol-5-yl)ethan-1-one

Purity:99%

Quantity:1g

Price($):551.0